Cas no 67580-11-4 (1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans-)

• Product Name: 1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans-
• CAS No: 67580-11-4
• MF: C₁₆H₂₆N₂
• MW: 246.391044139862
• CID: 1724941
• Update Time: 2024-11-27

1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans-
• 1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans- (9CI)

• Inchi： 1S/C16H26N2/c1-18(2)16-12-8-4-7-11-15(16)17-13-14-9-5-3-6-10-14/h3,5-6,9-10,15-17H,4,7-8,11-13H2,1-2H3/t15-,16-/m1/s1
• InChI Key： BGVPIZUOIFMIEH-HZPDHXFCSA-N
• SMILES： [C@@H]1(N(C)C)CCCCC[C@H]1NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 246.20978

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 354.3±35.0 °C(Predicted)
• PSA: 15.27
• pka: 9.67±0.40(Predicted)